Cas no 2172141-85-2 (2-(1-amino-2-methylpropyl)-4-benzylphenol)

• Product Name: 2-(1-amino-2-methylpropyl)-4-benzylphenol
• CAS No: 2172141-85-2
• MF: C₁₇H₂₁NO
• MW: 255.354744672775
• CID: 6461498
• PubChem ID: 165873425
• Update Time: 2025-05-25

2-(1-amino-2-methylpropyl)-4-benzylphenol Chemical and Physical Properties

Names and Identifiers

• 2-(1-amino-2-methylpropyl)-4-benzylphenol
• EN300-1277274
• 2172141-85-2

• Inchi： 1S/C17H21NO/c1-12(2)17(18)15-11-14(8-9-16(15)19)10-13-6-4-3-5-7-13/h3-9,11-12,17,19H,10,18H2,1-2H3
• InChI Key： PXWVJWKRGGFDIJ-UHFFFAOYSA-N
• SMILES： OC1=CC=C(CC2C=CC=CC=2)C=C1C(C(C)C)N

Computed Properties

• Exact Mass: 255.162314293g/mol
• Monoisotopic Mass: 255.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-(1-amino-2-methylpropyl)-4-benzylphenol

Compound CAS No. 2172141-85-2: 2-(1-amino-2-methylpropyl)-4-benzylphenol

Compound CAS No. 2172141-85-2, also known as 2-(1-amino-2-methylpropyl)-4-benzylphenol, is a structurally complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique molecular architecture, which combines a phenol group, an aminoalkyl chain, and a benzyl substituent. The integration of these functional groups imparts versatile reactivity and biological activity, making it a subject of interest in contemporary research.

The molecular structure of 2-(1-amino-2-methylpropyl)-4-benzylphenol consists of a phenolic ring substituted at the 4-position with a benzyl group and at the 2-position with a 1-amino-2-methylpropyl group. This arrangement creates a molecule with both hydrophilic and hydrophobic regions, enhancing its ability to participate in diverse chemical interactions. The phenolic hydroxyl group is particularly reactive, enabling participation in hydrogen bonding, while the amino group introduces nucleophilic properties that can facilitate various biochemical reactions.

Recent studies have highlighted the potential of compound CAS No. 2172141-85-2 in the field of drug discovery. Researchers have explored its role as a precursor for synthesizing bioactive molecules, particularly those targeting enzyme inhibition or receptor modulation. For instance, investigations into its ability to inhibit kinase enzymes have shown promising results, suggesting its utility in developing therapeutic agents for conditions such as cancer and inflammatory diseases.

The synthesis of compound CAS No. 2172141-85-2 typically involves multi-step organic reactions, often employing techniques such as Suzuki coupling or nucleophilic substitution to assemble the molecule's complex structure. Optimization of these synthetic pathways has been a focus of recent research, with efforts directed toward improving yield, reducing reaction time, and minimizing environmental impact. These advancements underscore the compound's importance in both academic and industrial settings.

In addition to its pharmacological applications, compound CAS No. 2172141-85-2 has demonstrated potential in materials science. Its ability to form stable complexes with metal ions has led to explorations in catalysis and coordination chemistry. For example, researchers have utilized its amino group to create metalloporphyrin analogs with enhanced catalytic activity for oxidation reactions.

From an environmental perspective, understanding the degradation pathways of compound CAS No. 2172141-85-2 is crucial for assessing its ecological impact. Studies have shown that under aerobic conditions, the compound undergoes oxidative cleavage of the benzyl group, leading to the formation of less complex aromatic compounds. This information is vital for ensuring sustainable practices in its production and disposal.

Furthermore, computational chemistry has played a pivotal role in elucidating the electronic properties and reactivity of compound CAS No. 2172141-85-2. Quantum mechanical calculations have provided insights into its frontier molecular orbitals, which are critical for predicting its reactivity in various chemical transformations. These findings have facilitated the design of more efficient synthetic routes and reaction conditions.

In summary, compound CAS No. 2172141-85-